Cas no 91608-15-0 (Tris(2,4,6-trimethoxyphenyl)phosphine)

• Product name: Tris(2,4,6-trimethoxyphenyl)phosphine
• CAS No: 91608-15-0
• MF: C₂₇H₃₃O₉P
• MW: 532.519289731979
• MDL: MFCD00145467
• CID: 799952
• PubChem ID: 24864423

Tris(2,4,6-trimethoxyphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tris(2,4,6-trimethoxyphenyl)phosphine
• Phosphine,tris(2,4,6-trimethoxyphenyl)-
• tris(2,4,6-trimethoxyphenyl)phosphane
• (2,4,6-tri-OMe-Ph)3P
• P[2,4,6-(MeO)2C6H2]3
• P[2,4,6-(OMe)3C6H2]3
• Phosphine,tris(2,4,6-trimethoxyphenyl)
• tri(2,4,6-trismethoxyphenyl)phosphine
• tris(2,4,6-trimethoxylphenyl)phoshpine
• TTMPP
• Tris(2,4,6-trimethoxyphenyl)phosphine (ACI)
• Tri-(2,4,6-trimethoxyphenyl)phosphine
• Tris(2,4,6-trimethoxyphenyl)phosphine #
• AKOS016009980
• TTMPP cpd
• MFCD00145467
• SCHEMBL180252
• CS-W009611
• SY078309
• Phosphine, tris(2,4,6-trimethoxyphenyl)-
• E78080
• DTXCID10286217
• 91608-15-0
• DTXSID60335128
• AS-63150

• MDL： MFCD00145467
• Inchi： 1S/C27H33O9P/c1-28-16-10-19(31-4)25(20(11-16)32-5)37(26-21(33-6)12-17(29-2)13-22(26)34-7)27-23(35-8)14-18(30-3)15-24(27)36-9/h10-15H,1-9H3
• InChI Key： JQKHNBQZGUKYPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(OC)C(P(C2C(OC)=CC(OC)=CC=2OC)C2C(OC)=CC(OC)=CC=2OC)=C(OC)C=1

Computed Properties

• Exact Mass: 532.18600
• Monoisotopic Mass: 532.18621962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 83.1Ų
• Surface Charge: 0
• XLogP3: 4.3

Experimental Properties

• Color/Form: solid
• Melting Point: 155-160 °C (lit.)
• Boiling Point: 645.5±55.0 °C at 760 mmHg
• Flash Point: 434.1±31.8 °C
• Solubility: Insuluble (4.8E-4 g/L) (25 ºC),
• PSA: 96.66000
• LogP: 3.52220
• Solubility: Not determined
• Sensitiveness: air sensitive
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Tris(2,4,6-trimethoxyphenyl)phosphine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tris(2,4,6-trimethoxyphenyl)phosphine

Research Briefing on Tris(2,4,6-trimethoxyphenyl)phosphine (CAS: 91608-15-0) in Chemical Biology and Pharmaceutical Applications

Tris(2,4,6-trimethoxyphenyl)phosphine (CAS: 91608-15-0) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

Recent studies have highlighted the compound's utility as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures. Its electron-rich and sterically hindered structure enhances catalytic efficiency and selectivity, making it a valuable tool in synthetic chemistry. For instance, a 2023 study demonstrated its effectiveness in palladium-catalyzed Suzuki-Miyaura couplings, achieving high yields under mild conditions.

In the realm of chemical biology, Tris(2,4,6-trimethoxyphenyl)phosphine has been explored for its potential in modulating biological pathways. A 2022 publication revealed its role as a phosphine-based probe for detecting reactive oxygen species (ROS) in cellular environments, offering insights into oxidative stress-related diseases. This application underscores its versatility beyond traditional synthetic uses.

Pharmaceutical researchers have also investigated this compound for its ability to stabilize reactive intermediates in drug synthesis. Its bulky methoxy groups provide steric protection, reducing side reactions and improving the purity of active pharmaceutical ingredients (APIs). A 2023 preclinical study reported its use in the synthesis of a novel kinase inhibitor, where it facilitated a key cyclization step with minimal byproduct formation.

Despite these advances, challenges remain in scaling up its production and optimizing its performance in aqueous biological systems. Ongoing research aims to address these limitations through structural modifications and the development of derivative compounds. Future directions include exploring its potential in targeted drug delivery systems and as a component of catalytic antibodies.

In conclusion, Tris(2,4,6-trimethoxyphenyl)phosphine represents a promising multifunctional tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from synthetic catalysis to biological probing. Continued investigation into its properties and applications is expected to yield further breakthroughs in these fields.